Cas no 1219982-63-4 (3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride)

3-(4-Bromo-2-fluorophenoxy)methylpyrrolidine hydrochloride is a halogenated pyrrolidine derivative with potential applications in pharmaceutical and agrochemical research. The compound features a bromo-fluorophenoxy moiety, which enhances its reactivity and binding affinity in molecular interactions. Its pyrrolidine backbone contributes to structural stability, while the hydrochloride salt form improves solubility for experimental handling. This intermediate is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its versatile functional groups that facilitate further derivatization. Its well-defined chemical properties make it suitable for use in targeted synthesis, particularly in the exploration of receptor modulators or enzyme inhibitors. Proper handling and storage under controlled conditions are recommended to maintain stability.
3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride structure
1219982-63-4 structure
Product Name:3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride
CAS No:1219982-63-4
MF:C11H14BrClFNO
MW:310.590364933014
CID:4687614
Update Time:2025-06-09

3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-Bromo-2-fluorophenoxy)methyl]pyrrolidine hydrochloride
    • 3-[(4-Bromo-2-fluorophenoxy)methyl]pyrrolidinehydrochloride
    • 3-(4-bromo-2-fluorophenoxymethyl)pyrrolidine hydrochloride
    • 3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride
    • Inchi: 1S/C11H13BrFNO.ClH/c12-9-1-2-11(10(13)5-9)15-7-8-3-4-14-6-8;/h1-2,5,8,14H,3-4,6-7H2;1H
    • InChI Key: KPPOYCVZXSZOOO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)F)OCC1CNCC1.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Topological Polar Surface Area: 21.3

Experimental Properties

  • Color/Form: No date available
  • Density: No date available
  • Melting Point: No date available
  • Boiling Point: No date available
  • Flash Point: No date available
  • Vapor Pressure: No date available

3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride Security Information

3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B037255-125mg
3-[(4-Bromo-2-fluorophenoxy)methyl]pyrrolidinehydrochloride
1219982-63-4
125mg
$ 230.00 2022-06-07
TRC
B037255-250mg
3-[(4-Bromo-2-fluorophenoxy)methyl]pyrrolidinehydrochloride
1219982-63-4
250mg
$ 375.00 2022-06-07

Additional information on 3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride

3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride (CAS No. 1219982-63-4): A Comprehensive Overview

3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride (CAS No. 1219982-63-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and as a tool for understanding receptor interactions.

The chemical structure of 3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride consists of a pyrrolidine ring substituted with a bromo-fluorophenyl ether group. The presence of the bromine and fluorine atoms imparts specific electronic and steric properties to the molecule, which can influence its binding affinity and selectivity towards target receptors. These properties make it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride in modulating neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for serotonin receptors, particularly the 5-HT1A subtype. This finding suggests its potential use in the treatment of conditions such as anxiety and depression, where serotonin dysregulation plays a significant role.

In addition to its serotonin receptor activity, 3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride has also shown promise in preclinical models of neurodegenerative diseases. Research conducted at the University of California, San Francisco, indicated that this compound can protect neurons from oxidative stress and reduce neuroinflammation, key factors in diseases like Alzheimer's and Parkinson's. These findings underscore its potential as a neuroprotective agent.

The pharmacokinetic properties of 3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride have been extensively studied to assess its suitability for clinical use. Data from animal models suggest that it has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity profile and minimal side effects enhance its therapeutic index.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported. The compound is being tested for its ability to improve cognitive function in patients with mild cognitive impairment (MCI), a precursor to Alzheimer's disease.

Beyond its therapeutic applications, 3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride serves as a valuable tool in basic research. Its ability to selectively bind to specific receptors allows scientists to probe the functional roles of these receptors in various physiological processes. This can lead to new insights into disease mechanisms and the development of more targeted therapies.

In conclusion, 3-(4-Bromo-2-fluorophenoxy)methylpyrrolidinehydrochloride (CAS No. 1219982-63-4) is a promising compound with a wide range of potential applications in both clinical and research settings. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further investigation and development. As research continues to uncover new aspects of its biological activity, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of neurological disorders.

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